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Chemical Properties & Kinetic Data

The table below summarizes key quantitative data for methyl nitrite and other alkyl nitrates/nitrites, crucial

for predicting their behavior in experimental and industrial settings.

Rate Constant

Proton
Compound Chemical Formula / . with OH

Affinity . Key Performance Context
Name Structure radical (10~*2

(kcallmol)

cm3/mol-s)

Methyl Nitrite = CHsONO 195.2 Not Used as a clean source of
[1] (QCISD(T) Specifically OH radicals for atmospheric

level) Provided chemistry studies [2]. Proton

affinity suggests similar
basicity to methyl
peroxynitrite [1].
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Compound Chemical Formula /
Name Structure

Isopropyl (CH3)2CHONO:2
Nitrate [3]

Isobutyl (CH3)2CHCH20NO:2
Nitrate [3]

Methyl CHsOONO

Peroxynitrite

(1]

Rate Constant
Proton

_ with OH
Affinity . Key Performance Context
(kcallmol) radical (10—*2
cm?/mol-s)

Not 0.59+0.22 (at Studied as a

Provided 29512 K) monopropellant and ignition
promoter; exhibits low-
temperature auto-ignition
and distinct two-stage
ignition delays [4] [3].

Not 1.63 £0.20 (at  Higher reactivity with OH

Provided 2952 K) radicals compared to
branched alkyl nitrates like
isopropyl nitrate [3].

195.8 Not Provided Proton affinity study

(QCISD(T) implications for measuring

level) branching ratios of organic

nitrites and nitrates [1].

Detailed Experimental Protocols

The performance of these compounds is often defined by the experiments used to study them. Here are

detailed methodologies for key areas.

Protocol 1: Determining OH Radical Rate Constants Using Methyl

Nitrite

This established protocol uses methyl nitrite (CH3ONO) photolysis as a hydroxyl radical (OH) source to

measure reaction rate constants with organic compounds [2] [3].

¢ 1. Objective: To reliably determine rate constants for the reaction of OH radicals with organic
compounds, enabling assessments of atmospheric lifetime and reactivity.

e 2. OH Radical Generation:
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o Source: Methyl nitrite (CHzONO).

o Reactor: A glass or Teflon chamber filled with synthetic air at a total pressure of around 1000
mbar and a temperature of 29512 K.

o Process: Methyl nitrite vapor is introduced and photolyzed using ultraviolet light. The primary
reaction is: > CHsONO + hv —» CHsO0e¢ + NO > The methoxy radical (CHsO¢) rapidly reacts with
oxygen to yield formaldehyde and the hydroperoxyl radical (HOz2¢), which then converts NO to
NO2, producing the desired OH radical.

¢ 3. Competitive Reaction Measurement:

o The organic compound of interest and a reference compound (e.g., n-butane) are introduced
into the chamber.

o The OH radicals react competitively with both the target and reference compounds.

o The decay in concentrations of the target and reference compounds is monitored over time
using analytical techniques like Gas Chromatography (GC) or Fourier Transform Infrared (FTIR)
Spectroscopy.

e 4. Data Analysis:

o The rate constant for the target compound (k_target) is calculated using the known rate
constant of the reference reaction (k_ref), and the measured consumption rates of both
compounds.

o The formula used is derived from competitive kinetics principles.

This method is valued for its simplicity and cost-effectiveness compared to techniques requiring hazardous

materials like hydrogen peroxide or ozone [2].

Protocol 2: Studying Alkyl Nitrate Auto-ignition in a Rapid
Compression Machine (RCM)

This protocol investigates the low-temperature auto-ignition characteristics of alkyl nitrates like isopropyl

nitrate (iPN), which is relevant for their performance as cetane improvers [4].

¢ 1. Objective: To measure ignition delay times (IDTs) and understand the low-temperature oxidation
chemistry of alkyl nitrates under conditions mimicking engine compression.
e 2. Experimental Setup:

o Apparatus: A Rapid Compression Machine (RCM). The THU-RCM was used in the cited study
[4].

o Mixture Preparation: A gaseous mixture is prepared in a stainless-steel tank. A typical mixture
for iPN study contained 1.444% iPN, 4.693% Oz, and 93.863% Nz (by mole) at specified
pressures (e.g., 5 and 10 bar) [4].

¢ 3. Compression and Data Recording:
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o The prepared mixture is rapidly compressed to a higher temperature and pressure (e.g., 560—
600 K and 10 bar).
o Pressure history inside the reaction chamber is recorded throughout the process using a
piezoelectric pressure transducer.
¢ 4. Ignition Delay Time Analysis:
o Ignition Delay Time (IDT) is defined as the time interval from the end of the compression
process to the moment of a rapid pressure rise associated with ignition.
o For fuels like iPN exhibiting two-stage ignition, the delay to the first (cool flame) and the main
(hot) ignition can be measured separately.
¢ 5. Kinetic Modeling Validation:
o Experimental IDTs are compared with predictions from a detailed chemical kinetic model.
o The model is used to interpret results and identify key reaction pathways, such as the crucial
interaction between aldehydes (e.g., CHsCHO) and NOz released from the nitrate
decomposition [4].

Performance Across Different Fields

The "performance"” of these compounds varies significantly depending on the application.

e Atmospheric & Environmental Chemistry:

o Methyl Nitrite: Primarily valued as a tool, its performance is its utility as a predictable and
efficient OH radical source for smog chamber studies [2].

o Alkyl Nitrates (e.g., Isopropyl Nitrate): These are subjects of study. Their performance is
gauged by their atmospheric lifetime, determined by their reaction rate with OH radicals and
photolysis frequency [3]. Isopropyl nitrate's OH reaction and photolysis are of comparable
importance in the troposphere.

e Combustion & Propulsion:

o Alkyl Nitrates (e.g., Isopropyl Nitrate, 2-ethyl-hexyl nitrate): Performance is excellent. They
act as ignition promoters or cetane improvers in diesel fuels [4]. Their weak RO-NO2z bond
leads to low-temperature decomposition, releasing NOz, which drives chain-branching reactions
and significantly reduces ignition delay times.

e Chemical Synthesis & Reagents:

o Alkyl Nitrites (e.g., tert-Butyl Nitrite): Performance is high as nitrosating and nitrating
agents [5]. They are effective and selective reagents for nitrating phenols and aryl
sulfonamides, and are used in the formation of oximes [5].
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» Biological Signaling & Therapeutics:

o Inorganic Nitrite (NO2~) and Nitrate (NOs™): It is critical to distinguish these from alkyl
nitrites/nitrates. Inorganic nitrite, derived from dietary nitrate or the oxidation of nitric oxide
(NO), functions as a vasodilator and a stable vascular reserve of NO, especially under hypoxic
conditions [6] [7]. This is a key area of research for cardiovascular therapeutics.

Key Pathways and Relationships

The following diagrams illustrate the core chemical and biological pathways discussed in this guide.

Methyl Nitrite as an OH Radical Source

This diagram visualizes the experimental protocol for generating OH radicals using methyl nitrite

photolysis [2] [3].

Start: CH3ONO + hv

Primary Photolysis
CHsOe + NO

i

CHs30e + O2
- CH20 + HO2e*

i

HO2¢ + NO
— OHe + NO2

OH Radical Available

for Reaction Studies
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Nitrate-Nitrite-NO Signaling Pathway

This pathway is specific to inorganic nitrite and nitrate, highlighting their role in biological systems [6] [7].

Dietary Nitrate (NOs™)

Oral Bacteria A AR -
—> (Reduction) Systemic Nitrite (NO2~)

Click to download full resolution via product page

Vasodilation
Cytoprotection

Enzymatic Reduction
(e.g., by Hemoglobin)

Bioactive NO

Conclusion and Key distinctions

In summary, "performance” is not a universal property but depends on the specific scientific or industrial

context:

¢ Use methyl nitrite as a tool for generating OH radicals in atmospheric chemistry experiments.

e Consider alkyl nitrates like isopropyl nitrate for their combustion-enhancing properties due to their

low thermal stability.

e Employ alkyl nitrites like tert-butyl nitrite as selective reagents in organic synthesis.
e For biological and medical research, the focus should be on inorganic nitrite and nitrate, which are

part of the NO-signaling pathway.

A critical distinction must be made between alkyl nitrites/nitrates (carbon-containing organic esters) and

inorganic nitrite/nitrate salts (e.g., sodium nitrite). Their chemical behavior, biological activities, and

applications are fundamentally different [6] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 7/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/18661999/
https://www.academia.edu/58903937/An_Experimental_Protocol_for_the_Determination_of_OH_Radical_Rate_Constants_with_Organics_Using_Methyl_Nitrite_Photolysis_as_an_OH_Radical_Source
https://link.springer.com/article/10.1007/BF00114754
https://www.sciencedirect.com/science/article/abs/pii/S1540748922005168
https://en.wikipedia.org/wiki/Alkyl_nitrite
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3489477/
https://www.smolecule.com/products/b574761#methyl-nitrite-vs-other-alkyl-nitrates-performance
https://www.smolecule.com/products/b574761#methyl-nitrite-vs-other-alkyl-nitrates-performance
https://www.smolecule.com/products/b574761#methyl-nitrite-vs-other-alkyl-nitrates-performance
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s574761?utm_src=pdf-bulk
https://www.smolecule.com/products/s574761?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 8/8 Tech Support


https://www.smolecule.com/products/s574761?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

